Cas no 126657-30-5 (3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone)

• Product Name: 3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone
• CAS No: 126657-30-5
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 63836
• PubChem ID: 14572088
• Update Time: 2025-09-28

3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-3',5'-ditert-butyldiphenoquinone
• 3,5-Dimethyl-3',5'-ditert-butyl-4,4'-diphenoquinone
• 4-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)-2,6-dimethylcyclohexa-2,5-dien-1-one
• 3,5-dimethyl-3',5'-di-t-butyl-4,4'-diphenoquinone
• 3,5-dimethyl-3',5'-di-t-butyldiphenoquinone
• 3,5-Dimethyl-3',5'-di-tert-butyl-4,4'-diphenoquinone
• 3,5-dimethyl-3',5'-ditertiarybutyldiphenoquinone
• 4-(3,5-ditert-butyl-4-oxo-1-cyclohexa-2,5-dienylidene)-2,6-dimethyl-1-cyclohexa-2,5-dienone
• 3,5-DIMETHYL-3'',5''-DI-T-BUTYL-4,4''-DIPHENOQUINONE
• 3,5-di-tert-butyl-3,,5,-dimethyl-[1,1,-bi(cyclohexylidene)]-2,2,,5,5,-tetraene-4,4,-dione
• 2,6-BIS(1,1-DIMETHYLETHYL)-4-(3,5-DIMETHYL-4-OXO-2,5-CYCLOHEXADIEN-1-YLIDENE)-2,5-CYCLOHEXADIEN-1-ONE
• 3,5-Di-tert-butyl-3',5'-dimethyl[1,1'-bi(cyclohexa-2,5-dien-1-ylidene)]-4,4'-dione
• AKOS015968989
• 126657-30-5
• SCHEMBL442633
• DTXSID40561807
• A805581
• FT-0734276
• 2,5-Cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-

• Inchi： 1S/C22H28O2/c1-13-9-15(10-14(2)19(13)23)16-11-17(21(3,4)5)20(24)18(12-16)22(6,7)8/h9-12H,1-8H3
• InChI Key： QJQMLCUZRRVCPJ-UHFFFAOYSA-N
• SMILES： O=C1C(=C/C(=C2\C=C(C)C(C(C)=C\2)=O)/C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 324.20900
• Monoisotopic Mass: 324.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.058
• Melting Point: 180-181 ºC
• Boiling Point: 433.2°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.548
• PSA: 34.14000
• LogP: 5.28600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids